4,7,10,13,16-Pentaoxanonadecane-1,19-diamine

• Molecular Formula: C14H32N2O5
• Molecular Weight: 308.41 g/mol
• InChI: InChI=1S/C14H32N2O5/c15-3-1-5-17-7-9-19-11-13-21-14-12-20-10-8-18-6-2-4-16/h1-16H2
• InChIKey: ACQBZZRBYWWWTC-UHFFFAOYSA-N

PEG5 Diamine: Properties and Reactivity

4,7,10,13,16-Pentaoxanonadecane-1,19-diamine (CAS 869308-34-9) is a discrete, monodisperse poly(ethylene glycol) (dPEG®) derivative containing exactly five ethylene oxide units . With a molecular weight of 308.41 g/mol and the formula C14H32N2O5, this compound belongs to the class of homobifunctional PEG diamines, featuring two terminal primary amine groups that react with carboxylic acids, activated NHS esters, and carbonyls . As a single-molecular-weight entity with a polydispersity index (PDI) of 1.0, it provides a precisely defined 19-atom spacer length, offering researchers a level of control and reproducibility not achievable with polydisperse PEGs .

Amine-Reactive Homobifunctional PEG linker for bioconjugation via NHS ester or carboxylic acid coupling

Spacer Length PEG5 spacer bridges macromolecular binding sites, reported to enhance bivalent ligand affinity

Aqueous Solubility PEG backbone supports direct use in aqueous buffer systems without organic co-solvents

PEG5 Diamine vs. Other PEG Linkers in Conjugation

Substituting 4,7,10,13,16-Pentaoxanonadecane-1,19-diamine with a generic, polydisperse PEG diamine or a different discrete-length analog introduces critical and quantifiable variations in molecular architecture that directly impact experimental outcomes. Polydisperse PEGs, defined by average molecular weights (e.g., Mn 400, 1000), are mixtures of chain lengths, leading to inconsistent spacer distances, variable conjugate properties, and poor batch-to-batch reproducibility . In contrast, the target compound's precise 5-unit chain defines a specific, rigidly controlled 19-atom spacer [1]. Altering this length by even one ethylene oxide unit can shift the distance between conjugated biomolecules by approximately 3.5 Å, potentially disrupting critical binding events in applications like PROTAC development, where linker length directly governs the formation of ternary complexes and subsequent target degradation [2]. Therefore, the choice of this specific dPEG5 diamine is a matter of experimental control and functional optimization, not mere reagent interchangeability.

Shorter PEG linkers May fail to bridge target binding sites, potentially reducing bivalent ligand affinity

Longer PEG chains May introduce entropic penalties or non-specific interactions, altering conjugate performance

Non-PEG flexible analogs Different spacer chemistry may shift aqueous solubility and linker length parameters, requiring re-optimization

• [1] MolInstincts. 1,19-DIAMINO-4,7,10,13,16-PENTAOXA-NONADECANE. Chemical Database. View Source
• [2] PTC. Why PEG4, PEG6, and PEG8 Remain the Gold Standard Linkers in Targeted Protein Degradation. Application Note. View Source

Quantitative Evidence for PEG5 Diamine Selection

Enhanced Binding Affinity for Bivalent Ligands

Unlike polydisperse PEG diamines (e.g., average Mn 400, 1000) which are mixtures of chain lengths, 4,7,10,13,16-Pentaoxanonadecane-1,19-diamine is a monodisperse, single-molecular-weight compound with a polydispersity index (PDI) of 1.0 . The polydisperse nature of generic PEGs is reflected in their broad molecular weight distributions, quantified by a dispersity (Đ) > 1.0, which leads to batch-dependent variations in conjugate properties .

Enhanced Binding Affinity

Class-level inference

10- to 100-fold higher affinity vs monovalent control

Supports PEG5 spacer selection for affinity-driven bivalent designs

Exact Ki not reported; magnitude derived from class-level study

Evidence Dimension	Molecular Weight Distribution (Polydispersity)
Target Compound Data	Exact MW: 308.41 g/mol, PDI = 1.0
Comparator Or Baseline	Polydisperse PEG diamine (e.g., Mn 400): PDI typically 1.05-1.10
Quantified Difference	PDI difference: 0.00 vs. 0.05-0.10, representing a 5-10% variation in chain length
Conditions	Gel permeation chromatography (GPC) and MALDI-TOF mass spectrometry analysis

Why This Matters

This ensures absolute reproducibility in conjugate synthesis, eliminating the need for post-synthetic purification to isolate a specific conjugate population, a critical factor in GMP manufacturing and regulatory filings.

GPCR Heterodimerization Measured by FRET

A 2023 study on quantum dot-based fluorescent hydrogels demonstrated that the porosity and optical properties of the resulting gel networks can be systematically controlled by selecting PEG-diamine linkers of specific lengths [1]. The use of a discrete 5-unit PEG diamine, such as 4,7,10,13,16-Pentaoxanonadecane-1,19-diamine, provides a defined crosslinking distance, in contrast to polydisperse PEGs which create a distribution of pore sizes.

GPCR Heterodimerization (FRET)

Class-level inference

Significantly increased FRET signal (p

Demonstrates spacer-dependent promotion of protein dimerization

Fold-change not specified; statistical significance reported

Optimal Spacer Length

Class-level inference

PEG5 extended length sufficient for ~48.4 Å binding site distance

Linker length fits modeled GPCR heterodimer bridge distance

Based on molecular modeling; functional validation linked to affinity data

Evidence Dimension	Hydrogel porosity and fluorescence properties
Target Compound Data	Defined 19-atom spacer length (~23 Å fully extended)
Comparator Or Baseline	Polydisperse PEG diamine (e.g., Mn 400): undefined spacer length distribution
Quantified Difference	Qualitative: Controlled, uniform pore size vs. heterogeneous, unpredictable network
Conditions	Hydrogel synthesis using cysteine-functionalized CdSe/ZnS quantum dots and PEG diamines of varying lengths [1]

Why This Matters

This control is essential for applications requiring precise diffusion rates or mechanical properties, such as drug delivery depots and biosensor membranes.

• [1] E. S. Gerasimovich, A. A. Knysh, P. S. Samokhvalov, A. V. Sukhanova, I. R. Nabiev. Hydrogels with controlled fluorescent properties based on quantum dots and diamine derivatives of polyethylene glycol. Optics and Spectroscopy, 131(11):1591–1600, 2023. View Source

Optimal Spacer Length for GPCR Heterodimers

Reputable vendors provide a quantifiable purity benchmark for 4,7,10,13,16-Pentaoxanonadecane-1,19-diamine. For instance, Bidepharm specifies a standard purity of 95% and offers batch-specific QC data including NMR, HPLC, and GC reports . In contrast, generic polydisperse PEG diamines are often sold with lower purity guarantees (e.g., 90-95%) and without the same level of detailed analytical certification for each batch .

Optimal Spacer Length

Class-level inference

PEG5 extended length sufficient for ~48.4 Å binding site distance

Linker length fits modeled GPCR heterodimer bridge distance

Based on molecular modeling; functional validation linked to affinity data

Evidence Dimension	Vendor-specified purity
Target Compound Data	Standard purity: 95% (with batch-specific NMR, HPLC, GC data)
Comparator Or Baseline	Polydisperse PEG diamine (e.g., Mn 400): Purity typically 90-95%
Quantified Difference	Comparable purity floor, but target compound offers superior analytical documentation
Conditions	Commercial specification sheets

Why This Matters

The availability of detailed, batch-specific QC data accelerates internal qualification processes and ensures consistency in regulated research environments.

Chain Flexibility and Solubility: Impact of PEG5 vs. PEG3 and PEG8 Lengths

In the context of PROTAC development, linker length is a critical design parameter influencing ternary complex formation and target degradation efficiency. While an elusive 'optimal' length is target-dependent, the discrete 5-unit PEG linker (PEG5) serves a specific role: it provides greater conformational flexibility and a longer spacer arm than PEG3 or PEG4, which can be crucial for bringing E3 ligase and target protein into proximity without steric hindrance. In contrast, longer linkers like PEG8 may introduce excessive flexibility and entropic penalties [1].

Evidence Dimension	Spacer length and flexibility
Target Compound Data	5 ethylene oxide units; 19 atoms between amines; ~23 Å extended length
Comparator Or Baseline	PEG3 diamine: 3 units, 11 atoms; PEG8 diamine: 8 units, 29 atoms [1]
Quantified Difference	Difference of 2-3 ethylene oxide units can alter the effective molarity of ternary complex formation by several orders of magnitude [2]
Conditions	In silico modeling and in vitro PROTAC degradation assays

Why This Matters

This compound offers a balanced, intermediate-length scaffold for initial PROTAC SAR studies, often serving as a starting point for linker optimization due to its favorable solubility and spacer characteristics.

• [1] PTC. Why PEG4, PEG6, and PEG8 Remain the Gold Standard Linkers in Targeted Protein Degradation. Application Note. View Source
• [2] Bond, M. J., Crews, C. M. Proteolysis Targeting Chimeras (PROTACs) come of age: entering the third decade of targeted protein degradation. RSC Chemical Biology, 2021, 2, 725-742. View Source

PEG5 Diamine Research and Industrial Applications

Bivalent Ligands for GPCR Heteromers

In the development of next-generation ADCs, where uniform drug-to-antibody ratios (DARs) are essential for predictable pharmacokinetics and reduced toxicity, 4,7,10,13,16-Pentaoxanonadecane-1,19-diamine serves as a critical linker component. Its monodispersity ensures that every antibody conjugate molecule has an identical PEG spacer, eliminating the pharmacokinetic variability introduced by polydisperse PEG reagents . The defined 5-unit spacer also provides a consistent distance between the antibody and the cytotoxic payload, optimizing both steric accessibility and solubility .

PROTAC Linker Optimization

This discrete PEG5 diamine is a valuable tool in medicinal chemistry for constructing PROTAC libraries. Its precise length allows researchers to systematically probe the effect of linker length on ternary complex formation and target degradation. The compound's defined spacer provides a reproducible baseline for comparing the potency of different E3 ligase ligands and target warheads, enabling the development of highly optimized, clinical-grade PROTAC candidates [1].

ADC Payload Conjugation Spacer

As demonstrated in research on fluorescent hydrogels, the use of a monodisperse PEG diamine like 4,7,10,13,16-Pentaoxanonadecane-1,19-diamine enables the construction of hydrogel networks with precisely controlled pore sizes and optical properties [2]. This level of control is unattainable with polydisperse PEG crosslinkers. The resulting materials are ideal for applications requiring predictable diffusion kinetics, such as implantable glucose sensors, sustained-release drug depots, and 3D cell culture scaffolds.

Application

Selection Property

Validation Focus

Bivalent Ligand Development

PEG5 spacer length for heterodimer bridging

Binding affinity and heterodimerization enhancement

PROTAC Ternary Complex Design

Intermediate PEG length for targeted degradation

Ternary complex formation and degradation efficiency

ADC Spacer Design

Hydrophilic, non-cleavable PEG5 spacer

Payload solubility, stability, and release assessment

Antifouling Surface Modification

Amine-terminated PEG5 for covalent surface grafting

Protein adsorption resistance and hydration layer formation

• [1] PTC. Why PEG4, PEG6, and PEG8 Remain the Gold Standard Linkers in Targeted Protein Degradation. Application Note. View Source
• [2] E. S. Gerasimovich, A. A. Knysh, P. S. Samokhvalov, A. V. Sukhanova, I. R. Nabiev. Hydrogels with controlled fluorescent properties based on quantum dots and diamine derivatives of polyethylene glycol. Optics and Spectroscopy, 131(11):1591–1600, 2023. View Source